2-benzyl-3-(1-naphthyl)-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one

• IUPAC Name: 2-benzyl-3-naphthalen-1-yl-5-propyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C26H23N3O/c1-2-9-20-17-24(30)29-26(27-20)25(23(28-29)16-18-10-4-3-5-11-18)22-15-8-13-19-12-6-7-14-21(19)22/h3-8,10-15,17,28H,2,9,16H2,1H3
• InChI Key: RVNHHRRTKMNXLB-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)N2C(=N1)C(=C(N2)CC3=CC=CC=C3)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C26H23N3O
• Molecular Weight: 393.5 g/mol

Description

2-benzyl-3-(1-naphthyl)-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one is a chemical compound that belongs to the pyrazolopyrimidine family. It is a potential drug candidate that has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of 2-benzyl-3-(1-naphthyl)-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of protein kinases such as AKT and ERK, which play a crucial role in cancer cell proliferation and survival. Moreover, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. Additionally, it has been found to modulate the activity of neurotransmitters such as dopamine and acetylcholine, which are involved in the regulation of neurological functions.
Biochemical and Physiological Effects:
2-benzyl-3-(1-naphthyl)-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one has been found to have several biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit cell proliferation, and suppress tumor growth. Moreover, it has been found to reduce inflammation and oxidative stress, which are major factors in the development of various diseases. Additionally, it has been found to improve cognitive function and memory in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2-benzyl-3-(1-naphthyl)-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one in lab experiments include its potent anti-cancer and anti-inflammatory properties, its ability to modulate neurotransmitter activity, and its potential in the treatment of neurological disorders. However, the limitations of using this compound in lab experiments include its complex synthesis process, its potential toxicity, and the need for further research to determine its efficacy and safety in humans.

Future Directions

There are several future directions for the research and development of 2-benzyl-3-(1-naphthyl)-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one. These include:
1. Investigating the potential of this compound in the treatment of other diseases such as diabetes and cardiovascular diseases.
2. Developing more efficient and cost-effective synthesis methods for this compound.
3. Conducting further research to determine the efficacy and safety of this compound in humans.
4. Developing new formulations and delivery methods for this compound to improve its bioavailability and efficacy.
5. Investigating the potential of this compound in combination with other drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-benzyl-3-(1-naphthyl)-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one is a complex process that involves several steps. The most commonly used method for synthesizing this compound is the reaction of 1-naphthylamine, 2-benzyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one, and acetic anhydride in the presence of a catalyst. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

2-benzyl-3-(1-naphthyl)-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurological disorders. Several scientific studies have demonstrated the anti-cancer properties of this compound, which inhibits the growth of cancer cells and induces apoptosis. Additionally, it has been found to possess anti-inflammatory properties that can be useful in the treatment of various inflammatory disorders such as arthritis. Moreover, it has shown potential in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.